2-(3-Benzoylphenyl)propanoate;dicyclohexylazanium

• CAS No.: 24021-57-6
• Molecular Formula: C28H37NO3
• Molecular Weight: 435.6 g/mol
• IUPAC Name: 2-(3-benzoylphenyl)propanoic acid;N-cyclohexylcyclohexanamine
• InChI: InChI=1S/C16H14O3.C12H23N/c1-11(16(18)19)13-8-5-9-14(10-13)15(17)12-6-3-2-4-7-12;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h2-11H,1H3,(H,18,19);11-13H,1-10H2
• InChI Key: KHJFVODDOZJDPV-UHFFFAOYSA-N
• SMILES: CC(C1=CC(=CC=C1)C(=O)C2=CC=CC=C2)C(=O)[O-].C1CCC(CC1)[NH2+]C2CCCCC2
• Canonical SMILES: CC(C1=CC(=CC=C1)C(=O)C2=CC=CC=C2)C(=O)O.C1CCC(CC1)NC2CCCCC2

Description

2-(3-Benzoylphenyl)propanoate;dicyclohexylazanium is an ionic compound comprising the conjugate base of 2-(3-benzoylphenyl)propanoic acid (ketoprofen) and the conjugate acid of dicyclohexylamine (dicyclohexylazanium). Ketoprofen, a non-steroidal anti-inflammatory drug (NSAID), is well-documented for its analgesic and antipyretic properties . The dicyclohexylazanium counterion likely enhances solubility or stability, making this salt form advantageous for pharmaceutical formulations . Structurally, the compound retains the core 3-benzoylphenyl group linked to a propanoate moiety, with the azanium group providing cationic balance .

Biological Activity

2-(3-Benzoylphenyl)propanoate;dicyclohexylazanium, also known as a derivative of ketoprofen, is an organic compound that has garnered attention for its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound features a propanoate group attached to a benzoylphenyl moiety, with dicyclohexylazanium acting as a cationic stabilizer. Its structure can be represented as follows:

$$\text{C}_{18}\text{H}_{22}\text{O}_3$$

This structure contributes to its solubility and reactivity in biological systems.

1. Antimicrobial Properties

Research indicates that 2-(3-benzoylphenyl)propanoate exhibits significant antimicrobial activity. Studies have shown that it can inhibit the growth of various bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism involves disruption of microbial cell membranes and interference with metabolic processes.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

2. Anti-inflammatory Effects

The compound has been studied for its anti-inflammatory properties, particularly in models of acute inflammation. It is believed to inhibit the cyclooxygenase (COX) enzyme pathway, reducing the production of pro-inflammatory prostaglandins. This action is critical in conditions such as arthritis and other inflammatory diseases.

Case Study:
In a controlled study involving rats with induced paw edema, administration of 2-(3-benzoylphenyl)propanoate resulted in a significant reduction in edema compared to the control group, suggesting its potential as an anti-inflammatory agent.

3. Analgesic Activity

Similar to other non-steroidal anti-inflammatory drugs (NSAIDs), this compound has shown analgesic properties. It alleviates pain by inhibiting COX enzymes, thereby decreasing pain mediators at the site of injury.

Research Findings:
A study involving post-operative pain models demonstrated that subjects treated with the compound reported lower pain scores compared to those receiving a placebo.

The primary mechanism of action for 2-(3-benzoylphenyl)propanoate involves its interaction with COX enzymes. By inhibiting these enzymes, the compound reduces the synthesis of prostaglandins, which are responsible for inflammation and pain perception. Additionally, it may exert effects through modulation of nitric oxide pathways and cytokine release.

Safety and Toxicology

While the compound exhibits beneficial biological activities, safety assessments are crucial. Toxicological studies indicate that at therapeutic doses, it has a favorable safety profile; however, high concentrations can lead to organ toxicity and adverse effects on kidney function.

Toxicity Parameter	Observed Effect
LD50 (oral, rat)	500 mg/kg
Hepatotoxicity	Elevated liver enzymes
Nephrotoxicity	Renal impairment observed

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

Key structural analogues include esters, salts, and nitrile derivatives of 2-(3-benzoylphenyl)propanoic acid. Below is a comparative analysis:

Compound	Structure	Key Features	Applications
2-(3-Benzoylphenyl)propanoate;dicyclohexylazanium	Propanoate anion + dicyclohexylazanium cation	Enhanced solubility/stability; ion-pairing for controlled release	Pharmaceutical formulations requiring sustained NSAID delivery
Methyl 2-(3-benzoylphenyl)propanoate	Methyl ester of ketoprofen	Prodrug with superior hydrolysis rate and bioavailability compared to ethyl/propyl esters	Oral delivery systems for improved gastrointestinal tolerance
2-(3-Benzoylphenyl)propionitrile	Nitrile derivative (C16H13NO)	High-purity intermediate (99.7% assay); low water content (0.05%)	Synthesis of fine chemicals and APIs
1-Hydroxypropan-2-yl 2-(3-benzoylphenyl)propanoate	Ester with 1-hydroxy-2-propanyl group (C19H20O4)	Hydrophilic ester for enhanced solubility; molecular weight 312.37	Potential prodrug for topical or injectable formulations

Pharmacological and Physicochemical Properties

• Bioavailability : Methyl and propyl esters of ketoprofen exhibit 20–30% higher bioavailability than the parent acid due to improved membrane permeability .
• Stability : The dicyclohexylazanium salt shows superior thermal stability compared to sodium or potassium salts of ketoprofen, as evidenced by reduced degradation under accelerated storage conditions .
• Synthesis Complexity : Ureido-linked derivatives (e.g., compounds 6c–6g in ) require multi-step synthesis involving TEA-mediated coupling, whereas ester prodrugs are synthesized via straightforward alkylation .

Industrial and Regulatory Considerations

• Market Demand : 2-(3-Benzoylphenyl)propionitrile has seen a 12% annual growth in global demand (2020–2025), driven by its role in synthesizing ketoprofen analogues .
• Regulatory Status: Ketoprofen salts and esters are subject to stringent pharmacopeial standards (e.g., USP monographs) for impurity profiles, with total impurities capped at ≤0.3% .

Research Findings and Innovations

• Prodrug Optimization: Methyl 2-(3-benzoylphenyl)propanoate demonstrated a 50% reduction in gastric irritation compared to ketoprofen in rodent models, attributed to delayed acid release .
• Metal-Catalyzed Functionalization : Analogues with N,O-bidentate groups (e.g., N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide) enable metal-catalyzed C–H bond activation, expanding utility in catalytic synthesis .
• Impurity Control : Advanced HPLC methods for 2-(3-Benzoylphenyl)propionitrile ensure compliance with pharmacopeial limits (e.g., benzene <18.4 ppm) .